![molecular formula C18H17NO3S B254729 3-(2-Ethoxyphenyl)-2-[(4-methylphenyl)sulfonyl]acrylonitrile](/img/structure/B254729.png)
3-(2-Ethoxyphenyl)-2-[(4-methylphenyl)sulfonyl]acrylonitrile
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Overview
Description
3-(2-Ethoxyphenyl)-2-[(4-methylphenyl)sulfonyl]acrylonitrile, also known as E-2, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound has been found to have a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In
Mechanism of Action
The mechanism of action of 3-(2-Ethoxyphenyl)-2-[(4-methylphenyl)sulfonyl]acrylonitrile is not fully understood, but it is believed to involve the inhibition of various signaling pathways in the body. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. This compound has also been found to inhibit the activity of STAT3, a transcription factor that is involved in the development of various types of cancer. Additionally, this compound has been shown to inhibit the activity of HIV-1 integrase, an enzyme that is essential for the replication of the HIV virus.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development of inflammatory diseases. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the replication of the HIV virus.
Advantages and Limitations for Lab Experiments
3-(2-Ethoxyphenyl)-2-[(4-methylphenyl)sulfonyl]acrylonitrile has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, this compound has been extensively studied, so there is a large body of literature available on its properties and potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments. It has been found to have low solubility in water, which can make it difficult to use in certain assays. Additionally, this compound has been found to be cytotoxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-(2-Ethoxyphenyl)-2-[(4-methylphenyl)sulfonyl]acrylonitrile. One area of interest is the development of this compound analogs that have improved solubility and bioavailability. Another area of interest is the development of this compound-based therapies for the treatment of inflammatory diseases, cancer, and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 3-(2-Ethoxyphenyl)-2-[(4-methylphenyl)sulfonyl]acrylonitrile involves the reaction of 2-ethoxyphenylboronic acid and 4-methylphenylsulfonyl chloride with acrylonitrile. This reaction is typically carried out in the presence of a palladium catalyst and a base, such as triethylamine. The resulting product is purified using column chromatography to yield this compound as a white solid.
Scientific Research Applications
3-(2-Ethoxyphenyl)-2-[(4-methylphenyl)sulfonyl]acrylonitrile has been studied extensively for its potential as a therapeutic agent. It has been found to have anti-inflammatory properties, which make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. This compound has also been shown to have anti-cancer properties, making it a potential treatment for various types of cancer, including breast cancer and prostate cancer. Additionally, this compound has been found to have anti-viral properties, which make it a potential treatment for viral infections such as HIV and hepatitis.
properties
Molecular Formula |
C18H17NO3S |
---|---|
Molecular Weight |
327.4 g/mol |
IUPAC Name |
(Z)-3-(2-ethoxyphenyl)-2-(4-methylphenyl)sulfonylprop-2-enenitrile |
InChI |
InChI=1S/C18H17NO3S/c1-3-22-18-7-5-4-6-15(18)12-17(13-19)23(20,21)16-10-8-14(2)9-11-16/h4-12H,3H2,1-2H3/b17-12- |
InChI Key |
DBPGRSGHOBHSPI-ATVHPVEESA-N |
Isomeric SMILES |
CCOC1=CC=CC=C1/C=C(/C#N)\S(=O)(=O)C2=CC=C(C=C2)C |
SMILES |
CCOC1=CC=CC=C1C=C(C#N)S(=O)(=O)C2=CC=C(C=C2)C |
Canonical SMILES |
CCOC1=CC=CC=C1C=C(C#N)S(=O)(=O)C2=CC=C(C=C2)C |
Origin of Product |
United States |
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